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Compound of Interest

Compound Name: Methylpyrrolidone

Cat. No.: B10776120

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the safe handling and disposal of
Methylpyrrolidone (NMP). Adherence to these guidelines is essential for minimizing exposure
and ensuring a safe laboratory environment for researchers, scientists, and drug development
professionals.

Health Hazards of Methylpyrrolidone (NMP)

N-Methylpyrrolidone is a solvent with several documented health risks. It is readily absorbed
through the skin and can cause irritation to the skin, eyes, nose, and throat.[1] Short-term
exposure to NMP vapors can lead to headaches, nausea, dizziness, and other effects similar to
drunkenness.[1]

Crucially, NMP is recognized as a reproductive hazard.[1][2] It has been shown to harm the
developing fetus in animal studies and is toxic to the reproductive systems of male and female
test animals.[1] The U.S. Environmental Protection Agency (EPA) has identified that NMP can
cause serious health effects, including miscarriages, reduced fertility, and damage to the liver,
kidneys, the immune system, and the nervous system.[3] Due to these risks, the European
Union has restricted the manufacture, use, and sale of NMP in concentrations exceeding 0.3%.

[2]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling NMP. The
following equipment should be used to prevent skin contact, eye exposure, and inhalation.
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Protection Type

Required Equipment Specifications and Use

Hand Protection

Use gloves made of Butyl
rubber, Neoprene over Natural
Rubber, or Silver Shield®/4H®.
[4] Latex, nitrile, and natural
rubber gloves are not
NMP-Resistant Gloves recommended as they do not
offer adequate protection.[5]
Inspect gloves before each
use and dispose of them after
handling in accordance with

applicable regulations.[6]

Eye & Face Protection

Safety goggles with side
shields should be worn at alll
times.[7] Where splashing is
Chemical Splash Goggles / possible, a full face shield is
Full Face Shield recommended to protect
against eye contact.[6] An
eyewash station should be

readily accessible.[6]

Skin & Body Protection

Wear a lab coat, apron, or
coveralls made from NMP-
] ) resistant materials such as
Impervious Clothing )
DuPont Tychem® fabrics or
Kappler Zytron® 400 to

prevent skin contact.[4][6]

Respiratory Protection

Air-Purifying Respirator or Work should be conducted in a

Supplied-Air Respirator well-ventilated area, using
local exhaust ventilation or a
chemical fume hood to control
airborne levels.[6][8] If
ventilation is inadequate or
exposure limits are exceeded,
respiratory protection is

required. For concentrations
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above 10 ppm, a full facepiece
air-purifying respirator (APR)
with organic vapor filters is
recommended.[4] For higher
concentrations (>100 ppm), a
full-face supplied-air respirator
should be used.[4][6]

Operational and Disposal Plans

A strict workflow is critical for safety. The following procedural steps provide guidance for
handling and disposal.

Safe Handling Protocol:

» Preparation: Before handling NMP, ensure the work area is well-ventilated.[8] Confirm that
safety showers and emergency eyewash fountains are accessible.[2] Put on all required
PPE as detailed in the table above.

o Handling: Avoid direct contact with skin and eyes.[6] Do not inhale vapors or mists.[6] Keep
containers tightly closed when not in use and store them in a cool, dry, and well-ventilated
area away from ignition sources.[6][8]

o Spill Response: In case of a spill, evacuate personnel to a safe area.[6] Remove all ignition
sources.[6] Contain the spill using an inert absorbent material like sand or diatomaceous
earth.[9][10] Collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.[4][6] Ventilate the area and wash it thoroughly after cleanup is complete.[4]
Do not wash spills into the sewer system.[4]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
large amounts of soap and water.[4][11]

o Eye Contact: Flush eyes with large amounts of water for at least 15 minutes, lifting the
upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[6] Seek
medical attention.[6]
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o Inhalation: Move the person to fresh air.[7] If breathing has stopped, begin artificial
respiration.[4] Seek immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and seek immediate

medical attention.[12]
Disposal Plan:

Unused NMP and any contaminated materials, including gloves and absorbents, must be
disposed of as hazardous waste.[4] Store waste in sealed, properly labeled containers.[7]
Disposal must be carried out in accordance with all applicable federal, state, and local
environmental regulations.[13] Contact a licensed professional waste disposal service or your
state's Department of Environmental Protection (DEP) or the regional EPA office for specific

recommendations.[4]

Visual Workflow and Logic Diagrams
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Caption: A step-by-step workflow for the safe handling and disposal of NMP.
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Caption: A logic diagram for selecting appropriate PPE when handling NMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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